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Compound of Interest

Compound Name: UNC926

Cat. No.: B611585 Get Quote

For researchers, scientists, and drug development professionals, the responsible handling and

disposal of chemical reagents like UNC926 are paramount for maintaining a safe and

compliant laboratory environment. This document provides a comprehensive, step-by-step

guide to the proper disposal procedures for UNC926, a brominated organic compound

containing piperidine and pyrrolidine moieties. Due to the absence of a specific Safety Data

Sheet (SDS) for this research chemical, this guidance is based on the chemical properties of its

structural components and general best practices for hazardous waste management.

Core Safety and Hazard Information
UNC926 (C₁₆H₂₁BrN₂O) and its hydrochloride salt are categorized as methyl-lysine (Kme)

reader domain inhibitors. The presence of a bromine atom and nitrogenous heterocyclic rings

(piperidine and pyrrolidine) necessitates that this compound be treated as hazardous waste.

Brominated organic compounds can be toxic and environmentally persistent.[1][2] Piperidine

and its derivatives are often classified as toxic and irritant. Therefore, all waste containing

UNC926 must be segregated and disposed of following institutional and regulatory guidelines

for hazardous chemical waste.

Personal Protective Equipment (PPE)
Before handling UNC926 or its waste, ensure the following personal protective equipment is

worn:

Eye Protection: Chemical safety goggles or a face shield.
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Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A lab coat, fully fastened.

Step-by-Step Disposal Protocol
1. Waste Segregation: At the point of generation, all materials contaminated with UNC926 must

be collected as hazardous waste. This includes:

Unused or expired UNC926 powder.

Solutions containing UNC926.

Contaminated consumables (e.g., pipette tips, vials, gloves, absorbent paper).

2. Waste Collection:

Solid Waste: Collect all solid waste, including contaminated PPE, in a designated, leak-proof,

and clearly labeled hazardous waste container.

Liquid Waste: Collect liquid waste containing UNC926 in a separate, compatible, and

sealable hazardous waste container. Do not mix with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.

Halogenated organic waste should be collected separately from non-halogenated waste.

3. Container Labeling: All waste containers must be accurately labeled with the following

information:

The words "Hazardous Waste."

The full chemical name: "UNC926" or "(3-Bromophenyl)(4-(1-pyrrolidinyl)-1-

piperidinyl)methanone."

The primary hazards (e.g., "Toxic," "Irritant").

The date of accumulation.

The name of the principal investigator or lab contact.
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4. Storage: Store sealed hazardous waste containers in a designated and secure satellite

accumulation area. This area should be well-ventilated and away from drains and incompatible

materials.

5. Disposal Request: Once the waste container is full or ready for disposal, contact your

institution's EHS department to arrange for a hazardous waste pickup. Follow their specific

procedures for scheduling a collection. Professional disposal services are essential for

handling hazardous substances like brominated compounds.[1]

6. Spill Management: In the event of a spill:

Alert personnel in the immediate area.

If safe to do so, contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbent material and any contaminated debris into a designated hazardous

waste container.

Clean the spill area with an appropriate solvent and collect the cleaning materials as

hazardous waste.

Report the spill to your EHS department.

Quantitative Data Summary
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Property Data

Chemical Formula C₁₆H₂₁BrN₂O (UNC926 free base)

Molecular Weight 337.26 g/mol (UNC926 free base)

CAS Number 1184136-10-4 (UNC926 free base)

Waste Category
Hazardous Waste (Halogenated Organic

Compound)

Recommended PPE Chemical safety goggles, nitrile gloves, lab coat

Incompatible Materials
Strong oxidizing agents, strong acids, strong

bases

Disposal Method

Incineration at a licensed hazardous waste

facility is the typical method for brominated

organic compounds.[1] Neutralization may be

applicable to bromine-containing solutions under

specific EHS protocols.[1]

Experimental Protocols Cited
The disposal procedures outlined are based on standard laboratory safety protocols for

handling hazardous chemical waste and information regarding the disposal of analogous

chemical structures. Specific experimental protocols for the synthesis or use of UNC926 should

include a detailed risk assessment and a waste disposal plan as part of the procedure.

UNC926 Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.idealresponse.co.uk/blog/what-is-bromine-and-what-are-the-safe-disposal-and-recycling-methods/
https://www.idealresponse.co.uk/blog/what-is-bromine-and-what-are-the-safe-disposal-and-recycling-methods/
https://www.benchchem.com/product/b611585?utm_src=pdf-body
https://www.benchchem.com/product/b611585?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Waste Collection & Segregation

Waste Management Final Disposal

UNC926 Use
(Solid or Solution)

Solid Waste
(Contaminated PPE, etc.)

Generates

Liquid Waste
(UNC926 Solutions)

Generates

Segregate into
Halogenated Waste Container

Label Container
'Hazardous Waste - UNC926'

Store in Satellite
Accumulation Area Request EHS Pickup Professional Disposal

(e.g., Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of UNC926 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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